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Compound of Interest

Compound Name: TAS-120

Cat. No.: B1150175

Researchers and drug development professionals handling TAS-120 (Futibatinib) must adhere
to strict disposal procedures to ensure laboratory safety and environmental protection. This
guide provides essential, step-by-step information for the proper disposal of TAS-120 waste, in
line with established safety protocols for chemical handling.

Disposal Procedures

Proper disposal of TAS-120, a potent FGFR inhibitor, is crucial to prevent environmental
contamination and ensure a safe laboratory environment. The following procedures are based
on general guidelines for hazardous chemical waste. All personnel must also adhere to their
institution's specific safety protocols and local, state, and federal regulations.

Waste Categorization and Segregation:

o Solid Waste: This category includes unused or expired TAS-120, contaminated personal
protective equipment (PPE) such as gloves and lab coats, weighing papers, and any other
lab materials that have come into direct contact with the solid compound.

» Liquid Waste: This includes any solutions containing TAS-120, such as stock solutions, cell
culture media, and solvents used for cleaning contaminated glassware.

Step-by-Step Disposal Protocol:

e Containment:
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o Solid Waste: Collect all solid waste in a dedicated, clearly labeled, and sealed hazardous
waste container. The container must be made of a material compatible with chemical
waste.

o Liquid Waste: Collect all liquid waste in a separate, dedicated, and leak-proof hazardous
waste container. This container should be stored in secondary containment to prevent
spills.

e Labeling:

o Clearly label all waste containers with "Hazardous Waste" and the full chemical name:
"TAS-120 (Futibatinib)". Include the date of accumulation and the specific contents (e.qg.,
"Solid waste with TAS-120," "Aqueous solution of TAS-120").

e Storage:

o Store hazardous waste containers in a designated, secure area away from general
laboratory traffic. Ensure the storage area is well-ventilated.

e Disposal:

o Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste
disposal contractor.

o Crucially, do not allow TAS-120 to enter sewers or surface/ground water.

Personal Protective Equipment (PPE)

Standard laboratory personal protective equipment should be worn at all times when handling
TAS-120 and its waste. This includes:

e Lab coat
o Safety glasses

e Impermeable gloves
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Accidental Release Measures

In the event of a spill, pick up the material mechanically. Avoid generating dust. Ensure the
area is well-ventilated. Report the spill to your laboratory supervisor and EHS department.

Emergency Procedures

For detailed first-aid measures, fire-fighting measures, and other emergency procedures, refer
to the Safety Data Sheet (SDS) provided by the manufacturer.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of TAS-120.
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TAS-120 Disposal Workflow

Waste Generation

Dedicated Solid Waste Container

Segregation & Containment

Dedicated Liquid Waste Container

AN

d

\L\eQiling & St(?g(

Label Container (Hazardous Waste, TAS-120)

l

Store in Designated Area

Final

isposal

Arrange Pickup by EHS/Contractor

Incineration/Chemical Treatment

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of TAS-120 waste.
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¢ To cite this document: BenchChem. [Proper Disposal of TAS-120: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1150175#tas-120-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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